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Compound of Interest

Compound Name: 3-Bromopyridine-2-carboxylic Acid

Cat. No.: B021943 Get Quote

Product Name: 3-Bromopyridine-2-carboxylic acid CAS Number: 30683-23-9

This guide provides researchers, scientists, and drug development professionals with essential

information regarding the stability, storage, and handling of 3-Bromopyridine-2-carboxylic
acid. Please consult this document to ensure the integrity of your compound and the reliability

of your experimental results.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for 3-Bromopyridine-2-carboxylic acid?

A1: To ensure maximum stability, 3-Bromopyridine-2-carboxylic acid, which is an off-white

solid, should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or

argon) at 2-8°C.[1] Proper storage should also protect the compound from light and moisture.

Q2: What is the expected shelf-life of this compound?

A2: A specific shelf-life is often not determined by manufacturers for research chemicals if

stability data is limited. However, when stored correctly under the recommended conditions

(refrigerated, dry, inert atmosphere, and protected from light), the compound should remain

stable for an extended period. We recommend routinely inspecting the material for any

changes in appearance and verifying its purity with analytical methods (e.g., HPLC, NMR) if it

has been in storage for a long time or if experimental results are unexpected.
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Q3: Is 3-Bromopyridine-2-carboxylic acid sensitive to light or air?

A3: While specific studies on 3-Bromopyridine-2-carboxylic acid are not available, related

compounds like 3-Bromopyridine are known to be sensitive to light and air. Therefore, it is

strongly recommended to store the compound in an amber or opaque vial and under an inert

atmosphere to prevent potential photo-degradation or oxidation.

Q4: What are the known chemical incompatibilities?

A4: Based on data from structurally similar compounds, 3-Bromopyridine-2-carboxylic acid
is expected to be incompatible with strong oxidizing agents, strong acids, and strong bases.[2]

Contact with these materials should be avoided as it may lead to vigorous reactions and

degradation of the compound.

Q5: What are the primary signs of compound degradation?

A5: Visual signs of degradation can include a change in color (e.g., darkening or yellowing), a

change in physical form (e.g., clumping of the solid, which may indicate moisture absorption),

or the appearance of an unusual odor. Any deviation from its typical off-white, solid appearance

should be investigated. The most definitive way to confirm degradation is through analytical

techniques that show a decrease in purity.
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Problem Potential Cause Recommended Action

Unexpected Experimental

Results / Reaction Failure

Compound degradation

leading to reduced purity and

reactivity.

1. Verify the appearance of the

compound. If it appears

discolored or clumped, it may

have degraded.2. Perform a

purity analysis (e.g., HPLC,

LC-MS, or NMR) to confirm the

integrity of the starting

material.3. If purity is

compromised, consider

purifying the material or

obtaining a new batch.4.

Review the experimental

protocol to ensure no

incompatible reagents were

used.

Compound Has Changed

Color (e.g.,

Yellowed/Darkened)

Exposure to light, air

(oxidation), or high

temperatures.

1. The compound has likely

undergone some level of

degradation. Its use in

sensitive applications is not

recommended without

purification.2. Confirm purity

via analytical methods before

use.3. Review storage

procedures to ensure the

compound is protected from

light and stored under an inert

atmosphere at the correct

temperature.

Poor or Inconsistent Solubility The compound may have

degraded into less soluble

impurities, or the incorrect

solvent is being used.

1. Confirm the appropriate

solvent for your application.2.

Check the purity of your

material. Impurities can

significantly impact solubility.3.

Ensure the material is

completely dry, as absorbed
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moisture can affect its

dissolution properties.

Data Summary
Physical and Chemical Properties

Property Value Source

CAS Number 30683-23-9 N/A

Molecular Formula C₆H₄BrNO₂ N/A

Molecular Weight 202.01 g/mol [3][4]

Appearance Off-White Solid [1]

pKa (Predicted) 2.29 ± 0.10 [1]

Storage Temperature 2-8°C (Inert Atmosphere) [1]

Melting Point

Data not available for this

specific isomer. Isomers have

melting points in the range of

178-220°C. (e.g., 6-

Bromopyridine-2-carboxylic

acid: 192-194°C[3], 2-

Bromopyridine-4-carboxylic

acid: 217-220°C[5])

N/A

Experimental Protocols
Protocol 1: Standard Procedure for Handling and Use
This protocol outlines the best practices for handling 3-Bromopyridine-2-carboxylic acid to

minimize contamination and degradation.

Preparation: Before opening, allow the container to warm to room temperature in a

desiccator to prevent moisture condensation on the cold solid.
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Inert Environment: Conduct all weighing and transfers in a glove box or on a benchtop under

a gentle stream of inert gas (e.g., argon or nitrogen).

Dispensing: Use clean, dry spatulas and glassware. Promptly and securely reseal the

container cap after dispensing.

Solution Preparation: Add the solid to the desired solvent under stirring in the reaction

vessel. If the reaction is air-sensitive, ensure the solvent has been properly degassed.

Cleanup: Clean any spills immediately. Decontaminate spatulas and glassware appropriately.

Dispose of waste according to institutional and local regulations.

Protocol 2: Representative Method for Assessing
Compound Purity by HPLC
This is a general-purpose High-Performance Liquid Chromatography (HPLC) method to assess

the purity of 3-Bromopyridine-2-carboxylic acid. The exact conditions may need

optimization.

Sample Preparation:

Accurately weigh approximately 1 mg of the compound.

Dissolve it in 1 mL of a suitable diluent (e.g., Acetonitrile/Water 50:50 v/v) to create a 1

mg/mL stock solution.

Filter the sample through a 0.22 µm syringe filter before injection.

HPLC Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, then return to

5% B and equilibrate for 3 minutes.
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Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.

Injection Volume: 5 µL.

Analysis:

Integrate the area of all peaks in the chromatogram.

Calculate the purity by dividing the area of the main peak by the total area of all peaks and

multiplying by 100. A significant presence of other peaks indicates impurities or

degradation.

Visual Guides

Recommended Storage & Handling Workflow

Receive Compound
Inspect Container

(Seal Integrity, Color)
Check Transfer to Vial

(Under Inert Gas)
If OK Store at 2-8°C

(Protect from Light)
Seal & Label Use in Experiment

Equilibrate to RT
before opening

Click to download full resolution via product page

Caption: Recommended workflow for receiving and storing the compound.
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Troubleshooting Logic for Potential Degradation

Unexpected Results
or Reaction Failure?

Check Compound
Appearance
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Compound is OK.
Check Other Experimental

Parameters.

No

Discolored or
Clumped?

Perform Purity Analysis
(e.g., HPLC, NMR)

Yes

No
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Compound is Degraded.
Purify or Replace.

Yes No
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Caption: A logical guide for troubleshooting potential compound degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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